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Compound of Interest

Compound Name:
6-(Aminomethyl)isoquinolin-1-

amine

Cat. No.: B3349356 Get Quote

6-(Aminomethyl)isoquinolin-1-amine: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-(Aminomethyl)isoquinolin-1-
amine, a heterocyclic amine of interest in medicinal chemistry. Due to the limited availability of

detailed public data on this specific molecule, this document also presents information on the

broader class of 6-substituted isoquinolin-1-amine derivatives, particularly in the context of their

activity as Rho-associated coiled-coil containing protein kinase (ROCK) inhibitors. This guide

includes the Chemical Abstracts Service (CAS) number and known synonyms for 6-
(Aminomethyl)isoquinolin-1-amine, a general overview of synthetic strategies for related

compounds, and a summary of the pertinent biological signaling pathways. While specific

experimental data for the title compound is scarce, representative protocols and data for the

compound class are provided to guide future research and development efforts.

Chemical Identity
The fundamental identification details for 6-(Aminomethyl)isoquinolin-1-amine are

summarized below.
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Identifier Value

IUPAC Name 6-(aminomethyl)isoquinolin-1-amine

CAS Number 215454-95-8

Molecular Formula C₁₀H₁₁N₃

Molecular Weight 173.21 g/mol

Canonical SMILES C1=CC2=C(C=CN=C2N)C=C1CN

InChI Key LWDVTRXNUGVQES-UHFFFAOYSA-N

A list of known synonyms and database identifiers for this compound is provided in the

following table to facilitate cross-referencing in literature and chemical databases.[1]
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Synonym/Identifier

1-amino-6-(aminomethyl)isoquinoline

1-Amino-6-aminomethyl-isoquinoline

6-(aminomethyl)isoquinolin-1-ylamine

6-aminomethyl-isoquinolin-1-ylamine

CHEMBL1643355

MFCD20039973

1-amino-6-Isoquinolinemethanamine

SCHEMBL5735425

BDBM50417669

SB21377

SY324996

DB-345679

CS-0438388

D78723

Synthetic Approaches
While a specific, detailed experimental protocol for the synthesis of 6-
(Aminomethyl)isoquinolin-1-amine is not readily available in peer-reviewed literature, the

synthesis of 6-substituted isoquinolin-1-amine derivatives has been described. These methods

can likely be adapted for the synthesis of the title compound. A general approach often involves

the construction of the isoquinoline core followed by functional group interconversion at the 6-

position.

A plausible synthetic workflow is outlined below. This diagram represents a generalized

strategy and would require optimization for the specific target molecule.
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Isoquinoline Core Formation

Functional Group Interconversion at C6

Substituted Phenylacetonitrile

6-Substituted Isoquinolin-1-amine Precursor

e.g., Bischler-Napieralski or similar

Cyclization Reagent

Precursor with appropriate leaving group at C6-methyl

Modification of 6-substituent

6-(Aminomethyl)isoquinolin-1-amine

Aminating Agent
(e.g., NH3, Phthalimide)

RhoA-GDP
(inactive)

RhoA-GTP
(active)

GEFs

GAPs

ROCK

Activation LIMK
Phosphorylation

(Activation)

MLC Phosphatase

Phosphorylation
(Inhibition)

Cofilin

Phosphorylation
(Inhibition) Actin DepolymerizationInhibits

pMLC
Dephosphorylation Actin Stress Fibers

& Cell Contraction

6-substituted
isoquinolin-1-amine

Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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